Cas no 2411230-56-1 (4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one)

• Product Name: 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one
• CAS No: 2411230-56-1
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• CID: 5357187
• Update Time: 2025-10-17

4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one
• Z3774987279

• Inchi： 1S/C12H15ClN2O3/c1-8-3-4-11(18-8)15-6-5-14(7-10(15)16)12(17)9(2)13/h3-4,9H,5-7H2,1-2H3
• InChI Key： PPTQARKMLIKVBI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(N(C2=CC=C(C)O2)CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one

Professional Introduction to 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one (CAS No. 2411230-56-1)

4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2411230-56-1, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the modulation of central nervous system (CNS) disorders. The presence of both chloropropanoyl and 5-methylfuran-2-yl substituents in its molecular framework contributes to its distinct chemical profile, making it a subject of intense study for medicinal chemists.

The structure of 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one features a piperazine core, which is a well-known pharmacophore in drug design due to its ability to interact with various biological targets. The piperazine ring is further functionalized with a chloropropanoyl side chain and a 5-methylfuran-2-yl moiety, which enhances its solubility and bioavailability. This structural arrangement not only imparts stability to the molecule but also facilitates its interaction with biological receptors, making it a promising candidate for further development.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine derivatives in treating neurological and psychiatric disorders. The compound 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one has been investigated for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary studies suggest that this compound may exhibit antidepressant-like effects, which could be attributed to its ability to inhibit the reuptake of these neurotransmitters. Such findings are highly relevant in the context of current research aimed at developing novel treatments for depression and anxiety disorders.

The synthesis of 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted precursors, followed by functional group transformations such as chlorination and alkylation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular architecture. These synthetic strategies not only highlight the complexity of the molecule but also underscore the expertise required in pharmaceutical chemistry.

One of the most compelling aspects of 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one is its potential as a lead compound for drug discovery. Its unique structural features make it amenable to structural modifications that can enhance its pharmacological activity while minimizing side effects. Researchers are currently exploring various derivatives of this compound to optimize its therapeutic profile. For instance, modifications to the chloropropanoyl group have shown promise in improving binding affinity to specific receptors, while alterations to the 5-methylfuran-2-yl moiety have been found to enhance metabolic stability.

The pharmacokinetic properties of 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one are also under investigation, as these properties are critical for determining its suitability as a drug candidate. Studies have indicated that this compound exhibits favorable oral bioavailability and moderate metabolic clearance, suggesting that it could be suitable for once-daily dosing regimens. Additionally, preliminary toxicological assessments have shown that it is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have revealed that this compound interacts with several key targets involved in CNS disorders, including serotonin receptors (e.g., 5-HT1A) and dopamine receptors (e.g., D3). These findings provide valuable insights into its potential mechanism of action and support further experimental validation.

The development of novel therapeutic agents for CNS disorders remains a significant challenge due to the complex nature of these diseases and the stringent regulatory requirements for drug approval. However, compounds like 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one offer hope by providing new chemical scaffolds for drug discovery. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the identification and optimization of promising drug candidates, ultimately bringing new treatments to patients who suffer from these debilitating conditions.

In conclusion, 4-(2-Chloropropanoyl)-1-(5-methylfuran-2-yl)piperazin-2-one (CAS No. 2411230-56-1) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure, combined with promising preclinical data, makes it an attractive candidate for further development into a therapeutic agent for CNS disorders. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to play an important role in future drug discovery efforts.